2-amino-4-(3-bromophenyl)-7-methyl-5-oxo-6-(pyridin-2-ylmethyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile

• IUPAC Name: 2-amino-4-(3-bromophenyl)-7-methyl-5-oxo-6-(pyridin-2-ylmethyl)-4H-pyrano[3,2-c]pyridine-3-carbonitrile
• InChI: InChI=1S/C22H17BrN4O2/c1-13-9-18-20(22(28)27(13)12-16-7-2-3-8-26-16)19(17(11-24)21(25)29-18)14-5-4-6-15(23)10-14/h2-10,19H,12,25H2,1H3
• InChI Key: IHAJCOGFEBQPOR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(C(=C(O2)N)C#N)C3=CC(=CC=C3)Br)C(=O)N1CC4=CC=CC=N4
• Molecular Formula: C22H17BrN4O2
• Molecular Weight: 449.3 g/mol

Description

Pyridine derivatives are a common structural motif in natural products and have found applications in diverse fields, from functional materials (photovoltaics, ligands, dyes), to agrochemistry and medicinal chemistry. The pyridine core ranks second out of the most used heterocycles in medicinal compounds.

Synthesis Analysis

Pyridine derivatives are of special interest due to their solubility. Encouragingly, some of the newly synthesized pyridine compounds/drugs are found to inhibit multidrug-resistant S. aureus (MRSA).

Molecular Structure Analysis

In the title compound, C18H22N4O3, the benzene ring is twisted by 63.29 (15)° with respect to the pyridine ring.

Physical And Chemical Properties Analysis

Pyridine is a simple six-membered heterocyclic scaffold found in various natural products, drug molecules, vitamins, and materials. The biological activities and physical properties of pyridine analogs can be improved by introducing various functional groups into the pyridine scaffold.

Mechanism of Action

Adenosine kinase (AK; EC 2.7.1.20) is a key intracellular enzyme regulating intra-and extracellular concentrations of adenosine (ADO), an endogenous neuromodulator, antinociceptive, and anti-inflammatory autocoid.

Safety and Hazards

Hazard Classifications for similar compounds include Acute Tox. 4 Oral - Eye Dam. 1 - Skin Irrit. 2 - STOT SE 3.

Future Directions

This Review focuses on the methods developed for the challenging coupling of 2-pyridine nucleophiles with (hetero)aryl electrophiles, and ranges from traditional cross-coupling processes to alternative nucleophilic reagents and novel main group approaches.